Cas no 4948-43-0 ( )

• Product name: &nbsp
• CAS No: 4948-43-0
• MF: C₂₉H₄₆O₄
• MW: 458.67300
• CID: 932420
• PubChem ID: 313012

  Chemical and Physical Properties

Names and Identifiers

• 3-O-acetylsarsasapogenin;3-Episarsasapogenin acetate;Spirostan-3-yl acetate;Smilagenin acetate;
• NSC-226093
• Spirostan-3-yl acetate #
• NSC-226096
• 4948-43-0
• Spirostan-3-yl acetate
• NSC-226095
• VS-09118
• (5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-16-yl) acetate
• 5.alpha.-Spirostan-3.beta.-ol, (25S)-
• Spirostan-3-ol, (3.beta.,5.alpha.,25S)-
• DTXSID60310354
• 5,7',9',13'-TETRAMETHYL-5'-OXASPIRO[OXANE-2,6'-PENTACYCLO[10.8.0.0(2),?.0?,?.0(1)(3),(1)?]ICOSAN]-16'-YL ACETATE
• LVRAKYNQYKVPIK-UHFFFAOYSA-N
• NSC226096
• AKOS005720862
• Neotigogenin acetate
• NSC226093
• NSC226095
• STL146322
• BBL029131
•  

• Inchi： InChI=1S/C29H46O4/c1-17-8-13-29(31-16-17)18(2)26-25(33-29)15-24-22-7-6-20-14-21(32-19(3)30)9-11-27(20,4)23(22)10-12-28(24,26)5/h17-18,20-26H,6-16H2,1-5H3
• InChI Key： LVRAKYNQYKVPIK-UHFFFAOYSA-N
• SMILES： CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CCC6C5(CCC(C6)OC(=O)C)C)C)C)OC1

Computed Properties

• Exact Mass: 458.34000
• Monoisotopic Mass: 458.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 2
• Complexity: 797
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• PSA: 44.76000
• LogP: 6.36460

Related Categories

• Triterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids